N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)butyramide

• IUPAC Name: N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)butanamide
• InChI: InChI=1S/C13H16N2O3/c1-2-3-12(16)15-9-4-5-11-10(8-9)13(17)14-6-7-18-11/h4-5,8H,2-3,6-7H2,1H3,(H,14,17)(H,15,16)
• InChI Key: YRTPQPQHKVXIFF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)OCCNC2=O
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)butyramide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Antibacterial Activity

Research on compounds structurally related to N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)butyramide indicates potential antibacterial properties. For instance, a study by Palkar et al. (2017) synthesized analogs with similar structures, finding that some displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Heterocyclic Hybrid Synthesis

Almansour et al. (2016) explored the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids. These compounds, including those related to the structure of interest, were synthesized in good to excellent yields and demonstrated potential for nonlinear optical (NLO) applications (Almansour et al., 2016).

Drug Discovery Scaffolds

Abrous et al. (2001) focused on the design and synthesis of novel scaffolds for drug discovery, including compounds that are structurally related to this compound. These scaffolds incorporated substituted pyranose rings, indicating their potential use in developing new pharmacologically active compounds (Abrous et al., 2001).

Synthesis and Chemical Analysis

Sapegin et al. (2012) conducted a study on the synthesis of dibenzo[b,f]pyrazolo[1,5-d][1,4]oxazepines, a compound similar in structure, through a process that could be relevant for the synthesis of this compound. This research contributes to the understanding of the chemical properties and synthesis methods of such compounds (Sapegin et al., 2012).